Cas no 163559-61-3 (1,2-Benzenedicarboxylic acid, 4-(phenylethynyl)-, 2-methyl ester)
163559-61-3 structure
Product Name:1,2-Benzenedicarboxylic acid, 4-(phenylethynyl)-, 2-methyl ester
CAS No:163559-61-3
MF:C17H12O4
MW:280.274785041809
CID:1345205
Update Time:2024-08-17
1,2-Benzenedicarboxylic acid, 4-(phenylethynyl)-, 2-methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenedicarboxylic acid, 4-(phenylethynyl)-, 2-methyl ester
- 1,2-Benzenedicarboxylic acid, 4-(2-phenylethynyl)-, 2-methyl ester
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- Inchi: 1S/C17H12O4/c1-21-17(20)15-11-13(9-10-14(15)16(18)19)8-7-12-5-3-2-4-6-12/h2-6,9-11H,1H3,(H,18,19)
- InChI Key: LOPIALPJHIWCRI-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)=CC=C(C#CC2=CC=CC=C2)C=C1C(OC)=O
Computed Properties
- Exact Mass: 279.06573
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Boiling Point: 481.7±40.0 °C(Predicted)
- PSA: 66.43
- pka: 3.20±0.10(Predicted)
1,2-Benzenedicarboxylic acid, 4-(phenylethynyl)-, 2-methyl ester Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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